Cas no 2229479-00-7 (4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal)

• Product Name: 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal
• CAS No: 2229479-00-7
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6335334
• PubChem ID: 165694608
• Update Time: 2025-11-06

4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal
• 2229479-00-7
• EN300-1998491
• 4-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]butanal

• Inchi： 1S/C11H16N2O2S/c14-6-2-1-3-10-9-12-11(16-10)13-4-7-15-8-5-13/h6,9H,1-5,7-8H2
• InChI Key： OUDBURYWVOINBI-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)CCCC=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.7Ų

Additional information on 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal

Comprehensive Analysis of 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal (CAS No. 2229479-00-7): Properties, Applications, and Industry Trends

The compound 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal (CAS No. 2229479-00-7) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This heterocyclic compound, featuring both morpholine and thiazole moieties, represents a promising scaffold for drug discovery and material science innovations. As researchers increasingly focus on small molecule therapeutics and bioactive intermediates, understanding this compound's properties becomes crucial for modern chemical development.

From a structural perspective, 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal combines the hydrogen-bond accepting capability of morpholine with the electron-rich characteristics of the thiazole ring, creating a versatile building block for medicinal chemistry. Recent publications highlight its potential as a kinase inhibitor precursor, particularly in oncology research where modified thiazole derivatives show remarkable biological activity. The aldehyde functional group at the butanal terminus offers excellent opportunities for further derivatization through click chemistry or Schiff base formation, making it valuable for combinatorial chemistry approaches.

The synthesis of CAS 2229479-00-7 typically involves multi-step organic transformations, with key steps including the formation of the thiazole core and subsequent introduction of the morpholine substituent. Process optimization studies suggest that microwave-assisted synthesis can significantly improve yields while reducing reaction times—a critical consideration for industrial-scale production. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting the stringent requirements of pharmaceutical intermediates.

In the context of current research trends, 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal aligns with several hot topics in chemical biology. First, its structural features make it relevant to fragment-based drug design (FBDD), where small molecular fragments are screened for protein binding. Second, the compound's potential as a PROTAC linker component has drawn interest from researchers developing targeted protein degradation therapies. These applications position CAS 2229479-00-7 at the forefront of contemporary drug discovery paradigms.

From a commercial perspective, the demand for specialty chemicals like 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal continues to grow, particularly in the Asia-Pacific pharmaceutical market. Suppliers emphasize strict quality control measures, including residual solvent analysis and heavy metal screening, to meet regulatory standards. The compound's stability under various storage conditions (typically recommended at 2-8°C under inert atmosphere) ensures reliable performance in downstream applications.

Environmental and safety considerations for handling CAS 2229479-00-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper PPE including gloves and safety goggles is recommended during manipulation. Waste disposal should comply with local regulations for organic chemical waste, with particular attention to the aldehyde functionality's reactivity.

Future research directions for 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal may explore its utility in covalent inhibitor development or as a scaffold for metal-organic frameworks (MOFs) with potential catalytic applications. The compound's structural flexibility also suggests promise in fluorescent probe design for biological imaging. As synthetic methodologies advance, particularly in flow chemistry and photocatalysis, more efficient routes to this valuable intermediate will likely emerge.

For researchers sourcing CAS 2229479-00-7, verification of analytical data including HPLC chromatograms and spectroscopic fingerprints is essential to ensure material quality. Many suppliers now provide comprehensive technical data sheets with detailed characterization data, reflecting the compound's importance in precision chemical synthesis. The growing availability of custom isotope-labeled versions (e.g., ¹³C or ¹⁵N derivatives) further expands its utility in mechanistic studies and metabolic research.

In conclusion, 4-2-(morpholin-4-yl)-1,3-thiazol-5-ylbutanal represents a sophisticated chemical tool with diverse applications in modern research. Its balanced physicochemical properties, synthetic accessibility, and structural versatility ensure continued relevance across multiple scientific disciplines. As the pharmaceutical industry increasingly values privileged structures and multifunctional scaffolds, compounds like CAS 2229479-00-7 will remain important building blocks for innovation in drug discovery and beyond.